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Compound of Interest

Compound Name: 3,5-Dimethyloctane

Cat. No.: B092337 Get Quote

Essential Safety and Handling Guide for 3,5-
Dimethyloctane
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

3,5-Dimethyloctane, ensuring operational safety and regulatory compliance in a laboratory

setting.

Hazard Identification and Physicochemical
Properties
3,5-Dimethyloctane is a flammable liquid and requires careful handling to mitigate risks.[1] It is

classified as a Flammable Liquid, Hazard Class 3. Below is a summary of its key

physicochemical properties.
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Property Value

Molecular Formula C10H22

Molecular Weight 142.28 g/mol [1]

Physical State Liquid[2]

Appearance Colorless liquid[2]

Odor Acrid, pungent[1]

Boiling Point 160 °C

Flash Point 38 °C

Specific Gravity 0.74[2]

Vapor Pressure 3.38 mmHg at 25°C

Solubility Insoluble in water; Soluble in organic solvents.

UN Number 3295[2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling 3,5-
Dimethyloctane to prevent exposure and ensure personal safety.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles
Conforming to EN166 (EU) or

NIOSH (US) standards.

Face Shield

To be worn in addition to

goggles if there is a splash

hazard.

Skin Protection Chemically Resistant Gloves

Nitrile rubber gloves are

suitable. Inspect for integrity

before each use.

Lab Coat
Flame-resistant lab coat is

required.

Clothing
Long pants and closed-toe

shoes must be worn.

Respiratory Protection NIOSH-approved Respirator

Required if working in poorly

ventilated areas or if exposure

limits are likely to be

exceeded. Use a respirator

with an organic vapor

cartridge.

Operational Plan: Handling and Storage
All handling of 3,5-Dimethyloctane must be conducted in a controlled environment, following

these procedural steps to minimize risk.

Engineering Controls
Ventilation: All work with 3,5-Dimethyloctane must be performed in a well-ventilated area,

preferably within a certified chemical fume hood.

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

potential ignition sources.
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Equipment: Use only non-sparking tools and explosion-proof equipment. When transferring

the material, ensure containers are properly grounded and bonded to prevent static

discharge.

Handling Procedure
Preparation: Ensure the chemical fume hood is operational and the sash is at the

appropriate height. Assemble all necessary equipment and reagents before starting work.

Personal Protective Equipment: Don all required PPE as outlined in the table above.

Dispensing: When transferring 3,5-Dimethyloctane, pour slowly and carefully to avoid

splashing. For transfers between metal containers, ensure they are bonded and grounded.

Heating: Do not use an open flame to heat 3,5-Dimethyloctane. Preferred heating methods

include steam baths, heating mantles, or oil baths.

Post-Handling: Tightly seal the container immediately after use. Clean the work area

thoroughly.

Storage
Store 3,5-Dimethyloctane in a tightly closed container in a cool, dry, and well-ventilated

area.

Keep in a designated flammable liquids storage cabinet.

Store away from strong oxidizing agents.

Experimental Protocol: Purification by Fractional
Distillation
While specific synthetic protocols for 3,5-Dimethyloctane are not readily available, a common

procedure involving similar hydrocarbons is purification. The following is a representative

protocol for fractional distillation, a technique used to separate compounds with close boiling

points.
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Apparatus Setup: Assemble a fractional distillation apparatus, including a round-bottom flask,

a fractionating column (e.g., Vigreux), a condenser, a receiving flask, a thermometer, and a

heating mantle. Ensure all glassware is dry.

Sample Preparation: Fill the round-bottom flask to no more than two-thirds of its capacity

with the crude 3,5-Dimethyloctane. Add boiling chips to promote smooth boiling.

Distillation:

Begin gentle heating of the sample.

Observe the vapor rising through the fractionating column.

Monitor the temperature at the top of the column. The temperature should hold steady at

the boiling point of the desired fraction.

Collect the distillate that comes over at a constant temperature.

Fraction Collection: Collect the purified 3,5-Dimethyloctane in the receiving flask.

Shutdown: Once the distillation is complete, turn off the heating mantle and allow the

apparatus to cool before disassembly.

Disposal Plan
Waste containing 3,5-Dimethyloctane must be treated as hazardous waste. Adherence to

institutional and regulatory guidelines is mandatory.

Waste Characterization
EPA Hazardous Waste Code: D001 (Ignitability).[2][3][4] This classification is due to its

flashpoint being below 60°C.[2]

Disposal Procedure
Waste Collection:

Collect waste 3,5-Dimethyloctane and any materials contaminated with it (e.g., absorbent

pads, gloves, pipette tips) in a designated, properly labeled, and sealed hazardous waste
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container.

The container must be compatible with the chemical and clearly marked as "Hazardous

Waste" with the contents listed.

Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Ensure the container is kept closed except when adding waste.

Spill Management:

Small Spills (within a fume hood): Absorb the spill with an inert, non-combustible material

like vermiculite or sand.[5] Using non-sparking tools, collect the absorbed material and

place it in a sealed container for hazardous waste disposal.[5] Clean the spill area with a

suitable solvent followed by soap and water.[5]

Large Spills: Evacuate the immediate area. Remove all ignition sources and ventilate the

space. Contain the spill if it can be done without risk and follow your institution's

emergency response procedures.

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not dispose of 3,5-Dimethyloctane down the drain or in regular trash.[5]

Visual Workflow Summaries
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Handling Protocol

Don PPE

Work in Fume Hood

Handle and Dispense

Store Properly

Click to download full resolution via product page

Caption: High-level workflow for the safe handling of 3,5-Dimethyloctane.
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Disposal Protocol

Collect Waste

Label Container

Store in Satellite Area

Arrange EHS Pickup

Click to download full resolution via product page

Caption: Step-by-step process for the proper disposal of 3,5-Dimethyloctane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 3,5-
Dimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092337#personal-protective-equipment-for-handling-
3-5-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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